4-(pentyloxy)-N-(6-sulfamoylbenzo[d]thiazol-2-yl)benzamide

• IUPAC Name: 4-pentoxy-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C19H21N3O4S2/c1-2-3-4-11-26-14-7-5-13(6-8-14)18(23)22-19-21-16-10-9-15(28(20,24)25)12-17(16)27-19/h5-10,12H,2-4,11H2,1H3,(H2,20,24,25)(H,21,22,23)
• InChI Key: NHALKZRWRVGWPK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)S(=O)(=O)N
• Molecular Formula: C19H21N3O4S2
• Molecular Weight: 419.5 g/mol

Description

4-(pentyloxy)-N-(6-sulfamoylbenzo[d]thiazol-2-yl)benzamide is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is also known as PTB or PTB-BT and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Synthesis Pathways and Modification Benzothiazoles, including compounds like 4-(pentyloxy)-N-(6-sulfamoylbenzo[d]thiazol-2-yl)benzamide, are synthesized through pathways involving reactions like distillation, condensation, alkylation, acylation, oxidation, cyclization, sulfation, and amidation. Such compounds often exhibit activities due to the presence of heteroatoms like nitrogen, oxygen, and sulfur. The furan rings in these compounds are particularly potent for penetrating the Central Nervous System (CNS) for treating neurological disorders (Saganuwan, 2020).

Pharmaceutical Implications Compounds related to 4-(pentyloxy)-N-(6-sulfamoylbenzo[d]thiazol-2-yl)benzamide, particularly those involving benzothiazole structures, have shown a wide range of biological and pharmacological activities. Benzothiazoles are noted for their antimicrobial, analgesic, anti-inflammatory, antidiabetic activities, and potential as antitumor agents. The simplicity of their structure and the ease of synthesis offer scope for developing a vast array of chemical libraries to aid in new chemical entity discovery (Kamal, Hussaini, & Mohammed, 2015).

Chemotherapeutic Potential 2-Arylbenzothiazoles, in particular, have emerged as important pharmacophores in the development of antitumor agents. The promising biological profiles and synthetic accessibility of benzothiazoles and their conjugates are central in the design of new chemotherapeutics. Further structural modifications of the benzothiazole scaffold can potentially yield compounds with enhanced anticancer activity and improved pharmacokinetic profiles (Ahmed et al., 2012).

Antioxidant and Anti-inflammatory Properties Benzofused thiazole derivatives are studied for their antioxidant and anti-inflammatory activities. Molecular docking studies indicate that these compounds can act as potential therapeutic agents in the treatment of diseases characterized by oxidative stress and inflammatory responses (Raut et al., 2020).